Cas no 69409-37-6 (Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester)

Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester structure
69409-37-6 structure
Product Name:Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
CAS No:69409-37-6
MF:C7H6FN3S
MW:183.206042766571
CID:1736720
Update Time:2024-11-27

Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
    • Inchi: 1S/C7H6FN3S/c8-4-1-5(10)6(11)2-7(4)12-3-9/h1-2H,10-11H2
    • InChI Key: MANHFBGOUCDSQL-UHFFFAOYSA-N
    • SMILES: S(C1=CC(N)=C(N)C=C1F)C#N

Computed Properties

  • Exact Mass: 183.02678

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 339.6±42.0 °C(Predicted)
  • PSA: 75.83
  • pka: 2.74±0.10(Predicted)
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